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Compound of Interest

Compound Name: 2-Methylpropanoate

Cat. No.: B1197409 Get Quote

Chemical Synonym(s): Methyl Isobutyrate, Isobutyric acid methyl ester

This guide provides essential safety protocols and logistical procedures for the handling and

disposal of Methyl 2-Methylpropanoate (CAS No. 547-63-7). Adherence to these guidelines is

critical for ensuring the safety of laboratory personnel and maintaining regulatory compliance.

Hazard Summary
Methyl 2-Methylpropanoate is a highly flammable liquid and vapor that can cause irritation to

the eyes, skin, and respiratory tract.[1][2] It is crucial to handle this chemical in a well-ventilated

area and take precautionary measures against static discharge.[1][3]

Personal Protective Equipment (PPE) Requirements
All personnel handling Methyl 2-Methylpropanoate must use the appropriate personal

protective equipment. The following table summarizes the required PPE.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Must conform to EN 166 (EU)

or OSHA 29 CFR 1910.133

(US) standards.[1][4][5]

Face Shield
Recommended when there is

a risk of splashing.[2]

Hand Protection Chemical-Resistant Gloves

Nitrile rubber gloves are

recommended. Always inspect

gloves for integrity before use.

[2]

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and kept

fastened.

Protective Clothing

A complete suit protecting

against chemicals may be

necessary for larger-scale

operations to prevent skin

exposure.[1][2]

Respiratory Protection Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.[1]

[2]

Operational Plan: Handling Procedures
1. Pre-Handling Safety Checks:

Ventilation: Ensure the work area is well-ventilated, such as in a chemical fume hood.[1][3]

Safety Equipment: Confirm that a safety shower and an eyewash station are readily

accessible and operational.[4]
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Spill Kit: Have a spill kit rated for flammable liquids readily available.

Container Inspection: Before handling, inspect the chemical container for any signs of

damage or leaks.

2. Handling the Chemical:

Grounding: Ground and bond containers when transferring the material to prevent static

discharge.[1][3]

Tools: Use non-sparking tools for all operations.[3]

Dispensing: Pour slowly and carefully to minimize splashing.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[3]

3. Post-Handling Procedures:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.

Cleaning: Clean the work area and any equipment used.

Storage: Return the chemical to its designated storage location, ensuring the container is

tightly sealed.[3] Store in a cool, dry, and well-ventilated area away from incompatible

substances.[1][3]

Disposal Plan
All waste containing Methyl 2-Methylpropanoate must be treated as hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Compatibility: Do not mix with other incompatible wastes.

Disposal: Dispose of the contents and container in accordance with all local, regional, and

national regulations. Contact your institution's environmental health and safety department
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for specific disposal procedures.[3] Contaminated PPE should also be disposed of as

hazardous waste.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and flush the affected skin with

plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[1]

Fire: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish a fire.

Do not use a solid stream of water, as it may spread the fire.[2]
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Caption: Workflow for handling Methyl 2-Methylpropanoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1197409?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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